Cas no 29232-93-7 (Pirimiphos-methyl)

• Product Name: Pirimiphos-methyl
• CAS No: 29232-93-7
• MF: C₁₁H₂₀N₃O₃PS
• MW: 305.333561897278
• MDL: MFCD00055366
• CID: 53449
• PubChem ID: 24869151
• Update Time: 2026-05-14

Pirimiphos-methyl Chemical and Physical Properties

Names and Identifiers

• Pirimiphos-methyl
• O-(2-(Diethylamino)-6-methyl-4-pyrimidinyl)-O,O-dimethyl phosphorothioate
• Actellic
• Actellifog
• Dimethyl O-(2-(diethylamino)-6-methyl-4-pyrimidinyl)phosphorothioate
• Blex
• Methylpyrimiphos
• Pirimifosmethyl
• Pirimiphos-Me
• Plant Protection
• PP511
• Pyrimidinol, 2-(diethylamino)-6-methyl-, O-ester with O,O-dimethyl phosphorothioate
• Silosan
• Tomahawk
• Pirimiphos-methyl solution
• Pirimiphos Methyl
• Pirimiphos-methyl Standard
• Pirimiphos-methyl, 9
• Actelic
• aktelik
• O,O-dimethyl-O-(2-diethyl-amino-6-methylpyrimidine-4-yl)
• O-[2-(diethylamino)-6-methyl-4-pyrimidinyl] O,O-dimethyl phosphorothioate
• O-[2-(diethylamino)-6-methylpyrimidin-4-yl] O,O-dime
• O-2-diethylamino-6-methylpyrimidin-4-yl O,O-dimethyl phosphorothioate
• O-2-diethylamino-6-methylpyrimidin-4-yl-O,O-dimethylphosphorothioate
• oms1424
• pirimifos-methyl
• Sybol
• sybol2
• O-(2-Diethylamino-6-methyl-4-pyrimidinyl)-O,O-dimethyl phosphorothioate
• Pirimiphos Methyl in acetone

• MDL： MFCD00055366
• Inchi： 1S/C11H20N3O3PS/c1-6-14(7-2)11-12-9(3)8-10(13-11)17-18(19,15-4)16-5/h8H,6-7H2,1-5H3
• InChI Key： QHOQHJPRIBSPCY-UHFFFAOYSA-N
• SMILES： CCN(CC)C1=NC(=CC(=N1)OP(=S)(OC)OC)C

Computed Properties

• Exact Mass: 305.09600
• Monoisotopic Mass: 305.096299
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 88.8

Experimental Properties

• Color/Form: Yellow liquid
• Density: d30 1.157
• Melting Point: 15 ºC
• Boiling Point: 386.5 °C at 760 mmHg
• Flash Point: -18 °C
• Refractive Index: nD25 1.527
• PSA: 98.61000
• LogP: 3.17790
• Solubility: water
• Merck: 13,7580
• Sensitiveness: Sensitive to light

Pirimiphos-methyl Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302,H410
• Warning Statement： P273,P501
• Hazardous Material transportation number：UN3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 22-50/53
• Safety Instruction： S60-S61-S62
• RTECS：TF1410000
• Hazardous Material Identification：
• Risk Phrases：R22; R50/53; R67; R65; R38; R11
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates

Additional information on Pirimiphos-methyl

Pirimiphos-methyl: A Comprehensive Overview

Pirimiphos-methyl, also known by its CAS number 29232-93-7, is a widely recognized organophosphorus compound with significant applications in the agricultural and pest control industries. This compound has been extensively studied for its efficacy in controlling various insect pests, making it a valuable tool in modern agriculture. The name Pirimiphos-methyl itself suggests its chemical composition, with "pirim" referring to the pyrimidine ring structure and "phos" indicating the presence of phosphorus in its molecular framework.

Recent studies have highlighted the importance of Pirimiphos-methyl in sustainable pest management practices. Researchers have explored its mode of action, which involves inhibiting acetylcholinesterase enzymes in insects, leading to neurotoxic effects that ultimately result in their mortality. This mechanism has been validated through numerous field trials, demonstrating its effectiveness against a wide range of agricultural pests, including aphids, whiteflies, and certain species of beetles.

The chemical structure of Pirimiphos-methyl plays a crucial role in its biological activity. The molecule's ability to cross the insect cuticle and interact with key enzymes makes it highly effective even at low concentrations. This property not only enhances its pest control efficiency but also reduces the potential for environmental contamination. Recent advancements in formulation technology have further improved the stability and bioavailability of Pirimiphos-methyl, ensuring consistent performance under varying environmental conditions.

In terms of application, Pirimiphos-methyl is commonly used as a foliar spray or soil treatment. Its versatility allows it to be integrated into various crop protection programs, making it a preferred choice for farmers worldwide. Studies conducted in different climatic zones have shown that Pirimiphos-methyl maintains its efficacy across diverse environmental conditions, further underscoring its reliability as a pest control agent.

The environmental impact of Pirimiphos-methyl has been a subject of extensive research. While it is highly effective against target pests, studies indicate that it has a relatively low toxicity profile towards non-target organisms, including mammals and birds. This characteristic makes it a safer alternative compared to some older-generation pesticides. However, proper application techniques and adherence to recommended dosage rates are essential to minimize any potential risks to beneficial insects and the broader ecosystem.

Recent breakthroughs in resistance management strategies have also shed light on the long-term sustainability of using Pirimiphos-methyl. By incorporating integrated pest management (IPM) practices, such as crop rotation and biological control methods, farmers can reduce the likelihood of pest resistance developing to this compound. This approach not only prolongs the effectiveness of Pirimiphos-methyl but also contributes to more sustainable agricultural practices overall.

The global market for pest control products continues to evolve, driven by increasing demand for safe and effective solutions. In this context, Pirimiphos-methyl remains a cornerstone of modern agriculture due to its proven efficacy and favorable safety profile. As research into new application methods and formulations progresses, the future of this compound looks promising, with potential for even greater contributions to global food security.

In conclusion, Pirimiphos-methyl, identified by its CAS number 29232-93-7, stands out as a critical component in pest management strategies worldwide. Its unique chemical properties, coupled with advancements in application technology and resistance management practices, ensure that it will continue to play a vital role in safeguarding agricultural productivity for years to come.